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Compound of Interest

Compound Name: Centaureidin

Cat. No.: B101293 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug
development professionals.
Introduction
Centaureidin is a flavonoid compound, specifically an O-methylated flavonol, that has

garnered significant interest in the scientific community for its potential therapeutic properties,

including anti-inflammatory, antioxidant, and anti-cancer activities.[1][2] Found in various plants,

it is a subject of research in pharmacology and drug development.[3] Accurate and consistent

preparation of Centaureidin stock solutions is critical for obtaining reliable and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Centaureidin stock solutions for laboratory use.

Physicochemical Properties
A summary of the key physicochemical properties of Centaureidin is presented in the table

below. This information is essential for calculating the required mass for stock solution

preparation and for understanding its solubility characteristics.
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Property Value Source

Molecular Formula C₁₈H₁₆O₈ [3]

Molecular Weight 360.31 g/mol [4][5]

Appearance Powder

Purity ≥98%

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO), Acetone, Chloroform,

Dichloromethane, Ethyl

Acetate

[4]

Melting Point 228°C

Recommended Solvents and Storage
Solvents: Based on its solubility profile, Dimethyl Sulfoxide (DMSO) is the most recommended

solvent for preparing high-concentration stock solutions of Centaureidin for in vitro

experiments. Acetone can also be used, but its higher volatility may be a concern for long-term

storage. For applications requiring organic solvents, Chloroform, Dichloromethane, and Ethyl

Acetate are suitable options.[1][4] The choice of solvent should be compatible with the

downstream experimental model (e.g., cell culture, enzymatic assays).

Storage Conditions: Proper storage is crucial to maintain the stability and bioactivity of

Centaureidin solutions.

Short-term storage: Stock solutions can be stored at room temperature for short periods

(days to weeks).[1][2]

Long-term storage: For long-term preservation, it is highly recommended to store stock

solutions at -20°C.[2] Under these conditions, the solution is stable for at least six months. It

is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles, which can degrade the compound. Solutions should be protected from

light.
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Experimental Protocol: Preparation of a 10 mM
Centaureidin Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Centaureidin in DMSO.

The concentration can be adjusted based on specific experimental needs.

Materials:

Centaureidin powder (purity ≥98%)

Dimethyl Sulfoxide (DMSO), cell culture grade or equivalent purity

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Determine the required mass of Centaureidin:

The molecular weight of Centaureidin is 360.31 g/mol .

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 360.31 g/mol x 1000 mg/g = 3.6031 mg

Weighing the Centaureidin:

Tare a clean, dry microcentrifuge tube or amber glass vial on an analytical balance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b101293?utm_src=pdf-body
https://www.benchchem.com/product/b101293?utm_src=pdf-body
https://www.benchchem.com/product/b101293?utm_src=pdf-body
https://www.benchchem.com/product/b101293?utm_src=pdf-body
https://www.benchchem.com/product/b101293?utm_src=pdf-body
https://www.benchchem.com/product/b101293?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carefully weigh out approximately 3.6 mg of Centaureidin powder into the tared

container. Record the exact mass.

Dissolving the Centaureidin:

Add the appropriate volume of DMSO to the container with the weighed Centaureidin. For

example, if you weighed exactly 3.60 mg, add 1.0 mL of DMSO.

If the actual weight is different, adjust the volume of DMSO accordingly to achieve the

desired 10 mM concentration. For instance, if you weighed 4.0 mg, the required volume of

DMSO would be:

Volume (mL) = [Mass (mg) / 360.31 ( g/mol )] / 10 (mmol/L) = 1.11 mL

Ensuring Complete Dissolution:

Close the container tightly and vortex the solution for 1-2 minutes until the Centaureidin is

completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution if

necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL or 50 µL) in sterile

microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For long-term storage, place the aliquots at -20°C in a light-protected container.

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the workflow for preparing the Centaureidin stock solution

and a simplified representation of its known biological activities.
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Stock Solution Preparation Workflow

1. Weigh Centaureidin Powder

2. Add DMSO

3. Vortex to Dissolve

4. Aliquot into Tubes

5. Store at -20°C

Known Biological Activities

Centaureidin

Anti-inflammatory Effects

Modulates signaling cascades

Antioxidant Properties

Influences oxidative stress

Anticancer Effects

Interacts with cellular enzymes

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b101293?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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